Cas no 62535-63-1 (Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide)

Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide structure
62535-63-1 structure
Product Name:Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide
CAS No:62535-63-1
MF:C20H36INS
MW:449.476016998291
CID:441348
PubChem ID:71385456
Update Time:2025-04-19

Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide
    • 6-dodecyl-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-6-ium,iodide
    • DTXSID50807687
    • 6-Dodecyl-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-6-ium iodide
    • 62535-63-1
    • Inchi: 1S/C20H36NS.HI/c1-3-4-5-6-7-8-9-10-11-12-15-21(2)16-13-19-14-17-22-20(19)18-21;/h14,17H,3-13,15-16,18H2,1-2H3;1H/q+1;/p-1
    • InChI Key: JCJVPVKGYRBINF-UHFFFAOYSA-M
    • SMILES: [I-].S1C=CC2=C1C[N+](C)(CCCCCCCCCCCC)CC2

Computed Properties

  • Exact Mass: 412.8792
  • Monoisotopic Mass: 449.16132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 11
  • Complexity: 293
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd